N-Dodecyl-1,3-dithietan-2-imine

• CAS No.: 59754-35-7
• Molecular Formula: C14H27NS2
• Molecular Weight: 273.5 g/mol
• IUPAC Name: N-dodecyl-1,3-dithietan-2-imine
• InChI: InChI=1S/C14H27NS2/c1-2-3-4-5-6-7-8-9-10-11-12-15-14-16-13-17-14/h2-13H2,1H3
• InChI Key: WENQEADZDWIECH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCN=C1SCS1

Description

N-Dodecyl-1,3-dithietan-2-imine is a chemical compound with the molecular formula C14H27NS2 It is characterized by a dithietane ring, which is a four-membered ring containing two sulfur atoms and one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

N-Dodecyl-1,3-dithietan-2-imine can be synthesized through the reaction of dodecylamine with carbon disulfide and a suitable oxidizing agent. The reaction typically involves the formation of an intermediate dithiocarbamate, which is then cyclized to form the dithietane ring. The reaction conditions often include the use of a solvent such as dichloromethane and a catalyst like triethylamine to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity of the product. This may include the use of continuous flow reactors and advanced purification techniques such as distillation and recrystallization.

Chemical Reactions Analysis

Types of Reactions

N-Dodecyl-1,3-dithietan-2-imine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the dithietane ring to a dithiolane ring.

Substitution: The nitrogen atom in the dithietane ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.